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Compound of Interest

Benzenepropanoic acid, 5-
Compound Name: ,
hydroxy-2-iodo-

Cat. No.: B12332603

Get Quote

Executive Summary

CoHolO3 (MW: 292.07 g/mol ) represents a class of iodinated aromatic aldehydes used

extensively in medicinal chemistry. The primary challenge in working with this formula is not
merely establishing purity, but distinguishing between regioisomers that share identical
elemental compositions (C: 37.01%, H: 3.11%, I: 43.45%).

This guide compares the three most prevalent isomers encountered in drug development:
o 3-lodo-4,5-dimethoxybenzaldehyde (Primary scaffold for reserpine/mescaline analogs).
e 5-lodo-2,4-dimethoxybenzaldehyde (Common byproduct or alternative scaffold).

e 2-lodo-4,5-dimethoxybenzaldehyde (Ortho-substituted variant).

Key Insight: Standard Combustion Analysis (CHN) confirms the empirical formula but cannot
distinguish isomers. For CoHolOs3, a "Triangulated Analytical Approach" combining High-
Precision EA, Quantitative NMR (gNMR), and Melting Point determination is required to
validate both identity and purity.
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Chemical Profile & Theoretical Data

All isomers of CoHolO3 share the following theoretical elemental composition. Deviations >0.4%
in experimental data typically indicate solvent entrapment (common with iodine-rich lattices) or
incomplete combustion.

. Mass %
Element Symbol Count Atomic Mass .
(Theoretical)
Carbon C 9 12.011 37.01%
Hydrogen H 9 1.008 3.11%
lodine | 1 126.904 43.45%
Oxygen O 3 15.999 16.43%

Comparative Performance: Isomer Differentiation

The following table aggregates experimental data to allow rapid differentiation of the CoHslO3
isomers. Note the distinct melting points and NMR shifts, which are more diagnostic than EA
alone.

Table 1: Physicochemical Properties of CoHslO3 Isomers
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3-lodo-4,5- 5-lodo-2,4- 2-lodo-4,5-
Property i . .
dimethoxy dimethoxy dimethoxy
CAS Number 32024-15-0 121177-67-1 56518-59-3
) White to yellow ) ) ]
Physical Form White solid Yellow solid
powder
Melting Point 69-72 °C 172-176 °C 137-139 °C
1H NMR (Aldehyde -
4 9.80-9.85 ppm 6 10.18 ppm 6 10.15 ppm

CHO)

1H NMR (Aromatic H)

5 7.41 (d), 7.85 (d)

5 6.38 (s), 8.20 (s)

0 7.30 (s), 7.41 (s)

Solubility Profile

Soluble in DCM,
EtOAC

Low sol. in Et20

Soluble in CHCIz

Key Application

Phenethylamine

synthesis

Dendrimer

antioxidants

Suzuki coupling

Critical Observation: The large disparity in melting points (over 100°C difference between the 3-

jodo and 5-iodo isomers) makes thermal analysis a faster initial identification tool than NMR for

solid samples.

Technical Challenges in Elemental Analysis of

CoHslO3

Analyzing compounds with high iodine content (>40% w/w) presents specific challenges for

standard CHN combustion analyzers.

Challenge A: lodine Trapping & Interference
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e Mechanism: During combustion, iodine can sublime rather than oxidize fully, or form volatile
I2 that interferes with thermal conductivity detectors (TCD) used for N2/CO:z detection.

o Symptom: High Carbon values (due to detector overlap) or erratic Nitrogen baselines.

e Solution: Ensure the combustion tube is packed with silver wool (Ag) or copper turnings at
the exit zone. The silver reacts with free iodine to form Agl (solid), preventing it from reaching
the detector.

Challenge B: Incomplete Combustion (Refractory
Formation)

e Mechanism: Poly-iodinated aromatic rings are thermally stable and may form graphitic char
rather than fully converting to CO:s-.

e Symptom: Low Carbon results (e.g., Found C: 36.2% vs. Calc: 37.0%).

e Solution: Use a combustion aid such as Vanadium Pentoxide (V20s) or Tungsten Trioxide
(WOs) mixed with the sample to provide an internal oxygen source and catalyze complete

oxidation.

Recommended Experimental Workflow

To ensure scientific integrity (E-E-A-T), the following workflow is recommended for
characterizing CoHolOs. This protocol triangulates data to prevent false positives.

Diagram 1: Characterization Logic Flow
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Isomer MP Reference

3-lodo: 69-72°C 2-lodo: 137-139°C 5-lodo: 172-176°C

Crude C9H9IO3 Sample

F========"=7

Step 1: Melting Point Analysis
(Rapid Isomer Screen)

MP Matches
Expected Isomer?

Step 2: 1H NMR (CDCI3)
Check Regiochemistry

o (Impure)

Step 3: High-Precision EA
(Combustion with V205)

Values > +0.4%

Values within +0.4%

VALIDATED MATERIAL
Ready for Synthesis

Recrystallize
(EtOAC / Hexanes)

Click to download full resolution via product page

Caption: Logical workflow for validating CoHslO3s isomers, prioritizing thermal screening before
expensive spectral analysis.
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Detailed Experimental Protocols
Protocol A: High-Precision CHN Analysis for lodides

¢ Instrument: PerkinElmer 2400 Series Il or Elementar vario EL cube.

e Sample Prep:

[¢]

Dry sample under vacuum (0.1 Torr) at 40°C for 4 hours to remove occluded solvent.

o

Weigh 2.0-2.5 mg of sample into a tin capsule.

[e]

Critical Step: Add ~5 mg of Vanadium Pentoxide (V20s) powder to the capsule.

(¢]

Fold capsule tightly to exclude atmospheric nitrogen.
o Combustion Parameters:
o Furnace Temperature: 975°C (boosted O: injection).
o Reduction Tube: Copper (600°C).
o Scrubber: Silver wool zone maintained at >450°C to trap lodine.

o Acceptance Criteria: Carbon +0.4%, Hydrogen +0.3%.

Protocol B: 'H NMR Regiochemistry Check

e Solvent: CDCIs (Deuterated Chloroform).

o Concentration: 10 mg/ 0.6 mL.

o Diagnostic Signals:
o Aldehyde Proton (-CHO): Look for a singlet between 9.8-10.2 ppm.
o Methoxy Protons (-OCHs): Two singlets around 3.8—4.0 ppm.

o Aromatic Protons:
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» Para coupling (J ~0 Hz, appearing as singlets) indicates 2,5- or 4,5-substitution patterns
(e.g., 5-iodo-2,4-dimethoxy).

» Meta coupling (J ~2 Hz) or Ortho coupling (J ~8 Hz) indicates 2,3- or 3,4-substitution.

» 3-lodo-4,5-dimethoxy: Typically shows two doublets (J ~2 Hz) if meta-coupled, or a
singlet pattern if para-positioned protons are isolated. (Experimental data often shows
singlets or tight doublets depending on resolution).

References
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» To cite this document: BenchChem. [Comparative Guide: Elemental Analysis &
Characterization of CoHslO3 Isomers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12332603/docs#comparative-guide-elemental-
analysis-characterization-of-c-h-io-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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